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Introduction

The inflammasome is a multiprotein complex that plays a critical role in the innate immune
system. Its activation leads to the cleavage and activation of pro-caspase-1 into its active form,
caspase-1.[1][2][3] Active caspase-1 is a cysteine protease responsible for the processing and
maturation of the pro-inflammatory cytokines interleukin-13 (IL-1) and interleukin-18 (IL-18).[1]
[3] Dysregulation of the inflammasome and caspase-1 activity is implicated in a variety of
inflammatory diseases, making caspase-1 a key target for therapeutic intervention.

This document provides a detailed protocol for a kinetic assay to measure caspase-1 activity
using the fluorogenic substrate Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-7-amino-4-methylcoumarin
(Ac-YVAD-AMC). This assay is a fundamental tool for studying inflammasome activation,
screening for caspase-1 inhibitors, and characterizing the kinetic properties of the enzyme.

Principle of the Assay

The kinetic assay is based on the enzymatic cleavage of the peptide substrate Ac-YVAD-AMC
by caspase-1. The substrate consists of the preferred caspase-1 recognition sequence (YVAD)
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linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (AMC). In its intact form,
the substrate is non-fluorescent. Upon cleavage by active caspase-1 at the aspartate residue,
the AMC moiety is released, resulting in a significant increase in fluorescence. The rate of this
fluorescence increase is directly proportional to the caspase-1 activity and can be monitored
over time using a fluorescence plate reader. The excitation and emission maxima for AMC are
approximately 380 nm and 460 nm, respectively.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the canonical inflammasome signaling pathway leading to
caspase-1 activation and the general workflow of the Ac-YVAD-AMC kinetic assay.
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Canonical Inflammasome Signaling Pathway
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Caspase-1 Kinetic Assay Workflow
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Experimental Protocols
Materials and Reagents

e Enzyme: Recombinant active human Caspase-1

Substrate: Ac-YVAD-AMC (stock solution in DMSO)

Inhibitor (Optional): Ac-YVAD-cmk (selective Caspase-1 inhibitor)[4][5][6]

Assay Buffer: 20 mM HEPES, 10% sucrose, 0.1% CHAPS, 10 mM DTT, pH 7.5

Microplate: 96-well, black, flat-bottom microplate

Instrumentation: Fluorescence microplate reader with kinetic measurement capabilities

Assay Procedure

» Reagent Preparation:

[¢]

Prepare the Assay Buffer and keep it on ice.

o

Thaw the recombinant Caspase-1 and Ac-YVAD-AMC substrate on ice.

[e]

Prepare a series of dilutions of the Ac-YVAD-AMC substrate in Assay Buffer to achieve a
range of final concentrations for kinetic analysis (e.g., 0.5 uM to 100 uM).

[e]

If testing inhibitors, prepare a serial dilution of the inhibitor in Assay Buffer.

e Enzyme and Inhibitor Addition:

[¢]

In a 96-well plate, add 50 pL of Assay Buffer to each well.

[¢]

Add 10 pL of the diluted inhibitor or vehicle control to the appropriate wells.

[e]

Add 10 pL of recombinant active Caspase-1 to each well (final concentration will vary
depending on the specific activity of the enzyme lot, typically in the low nanomolar range).

[e]

Mix gently by pipetting.
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e Pre-incubation:
o Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.
¢ Reaction Initiation and Measurement:

o Initiate the reaction by adding 30 uL of the fluorogenic substrate (Ac-YVAD-AMC) to each
well.

o Immediately place the plate in the fluorescence microplate reader.

o Measure the fluorescence intensity at 1-minute intervals for 30-60 minutes.
» Excitation wavelength: ~380 nm
= Emission wavelength: ~460 nm

Data Presentation and Analysis

The raw data will be in the form of relative fluorescence units (RFU) over time. The initial
velocity (Vo) of the reaction is determined from the linear portion of the fluorescence versus
time plot.

Michaelis-Menten Kinetics

To determine the Michaelis constant (Km) and maximum velocity (Vmax), the initial velocities
are plotted against the substrate concentrations. The data are then fitted to the Michaelis-
Menten equation:

Vo = (Vmax * [S]) / (Km + [S])
Where:

e Vo is the initial velocity

e Vmax is the maximum velocity

e [S]is the substrate concentration

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ Km is the Michaelis constant

. L. Typical Value Range for
Parameter Description

Caspase-1
Substrate concentration at
which the reaction rate is half
Km of Vmax. It represents the 10 - 50 pM

affinity of the enzyme for the

substrate.

The maximum rate of the
) ) Dependent on enzyme
Vmax reaction when the enzyme is )
) concentration
saturated with the substrate.

The turnover number,

representing the number of )
Dependent on enzyme purity
kcat substrate molecules converted

and activity
to product per enzyme
molecule per unit of time.
The catalytic efficiency of the
kcat/Km >1x10°M-1s71

enzyme.

Note: The actual values can vary depending on the specific experimental conditions, including
buffer composition, pH, and temperature.

Inhibitor Analysis

For inhibitor studies, the initial velocities are measured at a fixed substrate concentration and
varying inhibitor concentrations. The data can be used to calculate the IC50 value, which is the
concentration of inhibitor required to reduce the enzyme activity by 50%.

Logical Relationships in Data Analysis

The following diagram illustrates the logical flow of data analysis for determining enzyme kinetic
parameters.
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Data Analysis Workflow for Enzyme Kinetics

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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